3-Bromoacetonyl trimethylammonium

• CAS No.: 16048-36-5
• Molecular Formula: C6H13Br2NO
• Molecular Weight: 274.98 g/mol
• IUPAC Name: (3-bromo-2-oxopropyl)-trimethylazanium;bromide
• InChI: InChI=1S/C6H13BrNO.BrH/c1-8(2,3)5-6(9)4-7;/h4-5H2,1-3H3;1H/q+1;/p-1
• InChI Key: SOJLVLMAAUXNGS-UHFFFAOYSA-M
• SMILES: C[N+](C)(C)CC(=O)CBr.[Br-]
• Synonyms: 3-bromoacetonyl trimethylammonium; 3-bromoacetonyl trimethylammonium bromide; bromo acetonyl trimethylammonium; bromoacetonyl trimethylammonium

Description

3-Bromoacetonyl trimethylammonium is a quaternary ammonium compound characterized by a trimethylammonium group (N⁺(CH₃)₃) and a bromoacetonyl (CH₂COCH₂Br) substituent. Quaternary ammonium compounds (QACs) like this are widely used in industrial synthesis, pharmaceuticals, and materials science due to their ionic nature and reactivity .

Comparison with Similar Compounds

The following analysis compares 3-bromoacetonyl trimethylammonium with structurally or functionally related trimethylammonium compounds, emphasizing differences in chemical structure, applications, and biological/toxicological profiles.

Structural Analogues

(3-Bromopropyl)trimethylammonium Bromide

• Structure : Features a bromopropyl (CH₂CH₂CH₂Br) group instead of bromoacetonyl.
• Applications : Used as a phase transfer catalyst and in ion-exchange membranes due to its bromide counterion and alkyl chain .

Soytrimonium Chloride

• Structure : Contains an unsaturated oleyl chain (C18:1) linked to the trimethylammonium group.
• Applications : Predominantly used in cosmetics (e.g., hair conditioners) for its surfactant properties.

Cetyl Trimethyl Ammonium Bromide (CTAB)

• Structure : A saturated C16 alkyl chain attached to the trimethylammonium group.
• Applications : Widely employed as a surfactant in personal care products and nucleic acid extraction.
• Key Difference : The long hydrophobic tail enhances micelle formation, unlike the shorter bromoacetonyl or bromopropyl analogs .

Trimethylammonium Propionate (TMAP)

• Structure : Zwitterionic with a carboxylate group (CH₂CH₂COO⁻) and trimethylammonium.
• Applications : Acts as an osmoprotectant in marine organisms.
• Key Difference : The zwitterionic nature reduces membrane disruption compared to cationic QACs like 3-bromoacetonyl derivatives .

Data Table: Comparative Overview

Compound	Structure	Key Functional Groups	Applications	Toxicity/Safety Notes	References
3-Bromoacetonyl trimethylammonium	CH₂COCH₂N⁺(CH₃)₃ Br⁻	Ketone, Bromide	Synthesis intermediate	Limited data; potential reactivity
(3-Bromopropyl)trimethylammonium bromide	CH₂CH₂CH₂BrN⁺(CH₃)₃ Br⁻	Alkyl bromide	Phase transfer catalysis	Industrial use; low dermal absorption
Soytrimonium Chloride	C18:1-oleyl N⁺(CH₃)₃ Cl⁻	Unsaturated alkyl	Cosmetics	Oxidative sensitization risk
CTAB	C16H₃₃N⁺(CH₃)₃ Br⁻	Long alkyl chain	Surfactant, nucleic acid extraction	Skin irritation
TMAP	CH₂CH₂COO⁻ N⁺(CH₃)₃	Carboxylate	Osmolyte in marine organisms	Non-toxic; zwitterionic